Cas no 1805495-84-4 (5-Cyano-2-hydroxy-4-methylphenylacetic acid)

• Product Name: 5-Cyano-2-hydroxy-4-methylphenylacetic acid
• CAS No: 1805495-84-4
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4789371
• Update Time: 2025-05-20

5-Cyano-2-hydroxy-4-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-hydroxy-4-methylphenylacetic acid

• Inchi： 1S/C10H9NO3/c1-6-2-9(12)7(4-10(13)14)3-8(6)5-11/h2-3,12H,4H2,1H3,(H,13,14)
• InChI Key： PHFKEYXFHRDBGX-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C(C#N)=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3

Additional information on 5-Cyano-2-hydroxy-4-methylphenylacetic acid

5-Cyano-2-hydroxy-4-methylphenylacetic Acid (CAS No. 1805495-84-4): A Comprehensive Overview

5-Cyano-2-hydroxy-4-methylphenylacetic acid (CAS No. 1805495-84-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, organic synthesis, and material science. This compound, characterized by its unique cyano and hydroxy functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a methylphenylacetic acid backbone, makes it particularly valuable for researchers exploring novel drug candidates and advanced materials.

The growing interest in 5-Cyano-2-hydroxy-4-methylphenylacetic acid can be attributed to its potential applications in medicinal chemistry. Recent studies have highlighted its role as a building block for anti-inflammatory and antioxidant agents, aligning with the increasing demand for innovative therapeutic solutions. The compound’s ability to modulate biological pathways has positioned it as a key player in the development of next-generation pharmaceuticals, particularly in addressing chronic diseases and age-related conditions.

From a synthetic chemistry perspective, 5-Cyano-2-hydroxy-4-methylphenylacetic acid offers a high degree of reactivity due to its functional groups. The cyano group (-CN) is known for its role in nucleophilic addition reactions, while the hydroxy group (-OH) provides opportunities for esterification and etherification. These properties make the compound a valuable precursor for synthesizing heterocyclic compounds, which are widely used in agrochemicals, dyes, and specialty chemicals.

The market dynamics surrounding 5-Cyano-2-hydroxy-4-methylphenylacetic acid reflect its rising importance. With the pharmaceutical and biotechnology industries investing heavily in research and development, the demand for high-purity intermediates like this compound has surged. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. Additionally, the compound’s compatibility with green chemistry principles—such as reduced waste and energy-efficient processes—has further boosted its appeal.

One of the most frequently searched questions related to 5-Cyano-2-hydroxy-4-methylphenylacetic acid is its solubility and stability under various conditions. Researchers often inquire about its solubility in common organic solvents like dimethyl sulfoxide (DMSO), ethanol, and acetone, as well as its stability in aqueous solutions. Understanding these properties is critical for optimizing reaction conditions and ensuring reproducibility in experimental workflows.

Another hot topic tied to this compound is its potential role in drug discovery. With the rise of artificial intelligence (AI) and machine learning in pharmaceutical research, scientists are leveraging computational tools to predict the bioactivity of derivatives of 5-Cyano-2-hydroxy-4-methylphenylacetic acid. This approach accelerates the identification of promising drug candidates, reducing the time and cost associated with traditional screening methods.

In the realm of material science, 5-Cyano-2-hydroxy-4-methylphenylacetic acid has shown promise as a precursor for functional polymers and coatings. Its ability to form stable complexes with metal ions opens doors for applications in catalysis and nanotechnology. Researchers are also exploring its use in designing smart materials that respond to environmental stimuli, such as pH or temperature changes.

For those working with 5-Cyano-2-hydroxy-4-methylphenylacetic acid, safety and handling guidelines are paramount. While the compound is not classified as a hazardous material, standard laboratory precautions—such as wearing gloves and eye protection—should always be followed. Proper storage in a cool, dry place away from direct sunlight ensures its long-term stability.

In summary, 5-Cyano-2-hydroxy-4-methylphenylacetic acid (CAS No. 1805495-84-4) is a multifaceted compound with broad applications in pharmaceuticals, organic synthesis, and material science. Its unique chemical properties, combined with the growing emphasis on sustainable and efficient research methodologies, make it a valuable asset for scientists and industries alike. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is set to expand even further.